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Abstract
Parkeol, a tetracyclic triterpenoid alcohol, is a significant natural product found predominantly

in the unsaponifiable fraction of shea butter (Vitellaria paradoxa). As a diastereomer of

lanosterol, it plays a crucial role in the biosynthesis of sterols in certain organisms. This

technical guide provides an in-depth analysis of the structure and stereochemistry of parkeol,
supported by available spectroscopic data. It further details experimental methodologies for its

isolation and enzymatic synthesis and explores its biosynthetic pathway. While direct evidence

of parkeol's involvement in specific signaling pathways remains limited, this document

discusses potential biological activities based on its structural characteristics and the known

roles of similar triterpenoids.

Chemical Structure and Stereochemistry
Parkeol is a tetracyclic triterpenoid with a lanostane skeleton. Its chemical formula is

C30H50O, and it has a molecular weight of 426.72 g/mol . The structure is characterized by a

3β-hydroxyl group and double bonds at the C-9(11) and C-24 positions.

The systematic IUPAC name for parkeol is (3S,5R,8S,10S,13R,14S,17R)-4,4,10,13,14-

pentamethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,5,6,7,8,12,15,16,17-decahydro-1H-

cyclopenta[a]phenanthren-3-ol. This nomenclature defines the absolute stereochemistry at all

chiral centers within the molecule.
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Below is a two-dimensional representation of the parkeol structure, generated using the DOT

language, illustrating the connectivity of atoms and the key functional groups.

To cite this document: BenchChem. [Parkeol: A Comprehensive Technical Guide to its
Structure and Stereochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252197#parkeol-structure-and-stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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